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Compound Name:
carboxylate

Cat. No.: B569744

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 4-anilinopiperidine-1-
carboxylate, a key chemical intermediate in synthetic organic chemistry. The document details
its chemical properties, commercial availability, and primary applications in research, with a
focus on its role as a precursor in the development of novel chemical entities. This guide
includes a summary of commercial suppliers, detailed experimental protocols for its synthesis
and analysis, and a workflow diagram illustrating its synthetic utility. This resource is intended
to support researchers in the fields of medicinal chemistry, pharmacology, and drug
development.

Introduction

Ethyl 4-anilinopiperidine-1-carboxylate (CAS No. 116512-92-6) is a piperidine derivative that
serves as a crucial building block in the synthesis of a wide range of more complex molecules.
[1] Its structure, featuring a 4-anilinopiperidine core with an N-ethoxycarbonyl protecting group,
makes it a versatile intermediate for the synthesis of various substituted piperidines. The ethyl
carboxylate group at the N-1 position acts as a protecting group, which can be removed to
allow for further functionalization, a strategy central to the synthesis of numerous 4-
anilinopiperidine analogues.[1] This compound is of significant interest to the research
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community, particularly in the development of novel analgesic agents and other neurologically
active compounds.

Commercial Suppliers

Ethyl 4-anilinopiperidine-1-carboxylate is available from a number of commercial chemical
suppliers for research purposes. The purity and available quantities can vary between
suppliers. Below is a summary of some commercial sources.

. . Available
Supplier Purity . Notes
Quantities
Catalog No. B569744.
Benchchem Research Grade Inquire for details For research use only.
[1]
Hebei Shuoxi _
) o Manufacturer based in
Biotechnology Co. 99.8% Minimum order 10g ]
China.[2]
LTD
Platform listing
PharmaCompass Varies Varies various manufacturers

and suppliers.

Disclaimer: This list is not exhaustive and does not constitute an endorsement of any particular
supplier. Researchers should conduct their own due diligence before procurement.

Synthetic Utility and Workflow

The primary utility of Ethyl 4-anilinopiperidine-1-carboxylate lies in its role as an
intermediate in multi-step organic syntheses.[1] The following diagram illustrates a typical
workflow for the synthesis and subsequent utilization of this compound in a research context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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